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Compound of Interest

Compound Name: Ac-RYYRIK-NH2 TFA

Cat. No.: B13912388 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Ac-RYYRIK-NH2 TFA peptide is a synthetic hexapeptide that acts as a potent partial

agonist for the opioid receptor-like 1 (ORL1) receptor, also known as the nociceptin/orphanin

FQ (N/OFQ) receptor.[1] This receptor is a G-protein coupled receptor (GPCR) involved in a

variety of physiological processes, including pain perception, anxiety, and learning and

memory. The peptide is supplied as a trifluoroacetate (TFA) salt, which originates from the

purification process. These application notes provide detailed protocols for the reconstitution,

storage, and handling of Ac-RYYRIK-NH2 TFA to ensure its stability and optimal performance

in research applications.
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Property Value

Sequence Ac-Arg-Tyr-Tyr-Arg-Ile-Lys-NH2

Modifications N-terminal Acetylation, C-terminal Amidation

Molecular Formula C44H70N14O9 (peptide base)

Molecular Weight 939.14 g/mol (peptide base)

Counter-ion Trifluoroacetic Acid (TFA)

Purity Typically >95% as determined by HPLC

Appearance White lyophilized powder

Reconstitution of Lyophilized Peptide
Proper reconstitution of the lyophilized Ac-RYYRIK-NH2 TFA peptide is critical for its biological

activity and experimental reproducibility. It is recommended to initially prepare a concentrated

stock solution, which can then be diluted to the desired experimental concentration.

3.1. Recommended Solvents

The choice of solvent depends on the experimental requirements. Due to the presence of basic

amino acid residues (Arginine and Lysine), this peptide is expected to be soluble in aqueous

solutions. For applications requiring organic solvents, dimethyl sulfoxide (DMSO) is a common

choice.

Sterile, deionized water: Suitable for most in vitro and in vivo applications.

Phosphate-Buffered Saline (PBS) at pH 7.2-7.4: Recommended for cell-based assays to

maintain physiological pH.

Dimethyl Sulfoxide (DMSO): Useful for preparing high-concentration stock solutions. Note

that DMSO can be toxic to cells at higher concentrations.

3.2. Reconstitution Protocol
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Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for 15-30 minutes to prevent condensation of moisture.

Centrifugation: Briefly centrifuge the vial to ensure that all the lyophilized powder is at the

bottom of the vial.

Solvent Addition: Carefully add the desired volume of the chosen solvent to the vial. For

example, to prepare a 1 mg/mL stock solution from 1 mg of peptide, add 1 mL of solvent.

Dissolution: Gently vortex or sonicate the vial to ensure complete dissolution of the peptide.

Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles, it is highly recommended to aliquot the

reconstituted peptide stock solution into single-use volumes.

Storage of Ac-RYYRIK-NH2 TFA
Proper storage is essential to maintain the integrity and activity of the peptide.

4.1. Lyophilized Peptide

Storage Temperature
Shelf Life (General
Guideline)

Notes

-20°C Up to 24 months
Recommended for long-term

storage.

-80°C Greater than 24 months Ideal for archival purposes.

4°C Short-term (weeks to months) Suitable for temporary storage.

Room Temperature Short-term (days to weeks)
Not recommended for

extended periods.

4.2. Reconstituted Peptide

The stability of the reconstituted peptide is dependent on the solvent and storage temperature.
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Solvent
Storage
Temperature

Shelf Life (General
Guideline)

Notes

Water -20°C Up to 3 months
Avoid repeated

freeze-thaw cycles.

PBS -20°C Up to 3 months
Avoid repeated

freeze-thaw cycles.

DMSO -20°C Up to 6 months

DMSO solidifies at

-20°C, which can

protect the peptide

from degradation.

Note: The provided shelf-life data are general guidelines. For critical applications, it is

recommended to perform stability studies for your specific experimental conditions.

Experimental Protocols
5.1. Protocol for Determining Peptide Solubility

Since specific quantitative solubility data for Ac-RYYRIK-NH2 TFA is not readily available, the

following protocol can be used to determine its solubility in a solvent of choice.

Weigh out a small, precise amount of the lyophilized peptide (e.g., 1 mg).

Add a small, measured volume of the solvent (e.g., 100 µL) to the peptide.

Gently vortex or sonicate the mixture.

Visually inspect for complete dissolution.

If the peptide dissolves completely, continue to add small, measured volumes of the solvent,

vortexing/sonicating after each addition, until the solution becomes saturated (i.e., solid

particles are visible).

The solubility can then be calculated based on the total volume of solvent used to dissolve

the peptide just before saturation.
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5.2. Protocol for Assessing Peptide Stability

This protocol provides a framework for assessing the stability of the reconstituted peptide over

time.

Reconstitute the peptide in the desired solvent to a known concentration.

Aliquot the solution into multiple tubes for analysis at different time points (e.g., 0, 24, 48, 72

hours, 1 week, 1 month).

Store the aliquots at the desired temperature(s) (e.g., 4°C, -20°C).

At each time point, analyze an aliquot using a suitable analytical method, such as High-

Performance Liquid Chromatography (HPLC), to assess the peptide's purity and identify any

degradation products.

Compare the results to the initial time point (T=0) to determine the rate of degradation.

The Role of TFA and Considerations for its Removal
Trifluoroacetic acid (TFA) is a remnant from the peptide synthesis and purification process.

While generally not problematic for most in vitro applications, TFA can affect certain cell-based

assays and in vivo studies. If TFA is a concern for your experiments, methods for its removal or

exchange with a more biocompatible counter-ion like acetate or hydrochloride are available.

These methods typically involve ion-exchange chromatography or repeated lyophilization from

an HCl solution.

Visualizing Workflows and Pathways
7.1. Experimental Workflow for Peptide Reconstitution and Storage
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Caption: Workflow for reconstituting and storing the Ac-RYYRIK-NH2 TFA peptide.
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7.2. ORL1 Receptor Signaling Pathway

The Ac-RYYRIK-NH2 peptide is an agonist for the ORL1 receptor, which primarily couples to

inhibitory G-proteins (Gi/o). Activation of the ORL1 receptor leads to the inhibition of adenylyl

cyclase and modulation of ion channels. There is also evidence for coupling to other G-

proteins, leading to the activation of the mitogen-activated protein kinase (MAPK) cascades.
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Caption: Simplified signaling pathway of the ORL1 receptor upon activation by Ac-RYYRIK-

NH2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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